Cas no 1261995-11-2 (3-(3-Fluoro-5-hydroxyphenyl)-5-methoxybenzoic acid)

• Product Name: 3-(3-Fluoro-5-hydroxyphenyl)-5-methoxybenzoic acid
• CAS No: 1261995-11-2
• MF: C₁₄H₁₁FO₄
• MW: 262.233147859573
• MDL: MFCD18319743
• CID: 2768235
• PubChem ID: 53225661
• Update Time: 2025-08-03

3-(3-Fluoro-5-hydroxyphenyl)-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3'-Fluoro-5'-hydroxy-5-methoxy[1,1'-biphenyl]-3-carboxylic acid
• MFCD18319743
• 1261995-11-2
• DTXSID40689393
• 3-(3-FLUORO-5-HYDROXYPHENYL)-5-METHOXYBENZOIC ACID
• 3-(3-Fluoro-5-hydroxyphenyl)-5-methoxybenzoic acid, 95%
• 3-(3-Fluoro-5-hydroxyphenyl)-5-methoxybenzoic acid

• MDL： MFCD18319743
• Inchi： 1S/C14H11FO4/c1-19-13-5-8(2-10(6-13)14(17)18)9-3-11(15)7-12(16)4-9/h2-7,16H,1H3,(H,17,18)
• InChI Key： SZXFHQPQNJBAAB-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C1C=C(C=C(C(=O)O)C=1)OC)O

Computed Properties

• Exact Mass: 262.06413699Da
• Monoisotopic Mass: 262.06413699Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-(3-Fluoro-5-hydroxyphenyl)-5-methoxybenzoic acid

Introduction to 3-(3-Fluoro-5-hydroxyphenyl)-5-methoxybenzoic Acid (CAS No. 1261995-11-2)

3-(3-Fluoro-5-hydroxyphenyl)-5-methoxybenzoic acid, identified by its CAS number CAS No. 1261995-11-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoic acid derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The structural features of 3-(3-Fluoro-5-hydroxyphenyl)-5-methoxybenzoic acid make it a promising candidate for further investigation in drug discovery. The presence of both fluoro and hydroxy substituents on the aromatic ring introduces unique electronic and steric properties, which can influence its interactions with biological targets. Additionally, the methoxy group at the fifth position enhances the compound's solubility and metabolic stability, making it more suitable for pharmacological use.

In recent years, there has been a growing interest in developing novel compounds with anti-inflammatory, antioxidant, and anticancer properties. Benzoic acid derivatives have been extensively studied for their ability to modulate various cellular pathways involved in disease progression. Among these derivatives, 3-(3-Fluoro-5-hydroxyphenyl)-5-methoxybenzoic acid has shown particular promise in preclinical studies.

The fluoro substituent is known to enhance the binding affinity of a compound to its target receptor, while the hydroxy group can participate in hydrogen bonding interactions, improving drug-receptor specificity. These structural elements contribute to the compound's potential as an inhibitor of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation.

Fluoro-5-hydroxyphenyl)-5-methoxybenzoic acid. These studies suggest that the compound may exhibit high selectivity for certain inflammatory pathways, minimizing side effects associated with non-selective inhibitors. -5-hydroxyphenyl)- -5-hydroxyphenyl)- -5-hydroxyphenyl)-. Studies indicate that it can induce apoptosis in certain cancer cell lines by modulating key signaling pathways such as Akt and MAPK. The presence of both and hydroxyl groups appears to enhance its ability to interact with cellular components involved in cancer progression. -5-hydroxyphenyl)- -5-hydroxyphenyl)-< stronm 5-methoxybenzoic acid stronm>. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely used to confirm the structural integrity of the compound. Additionally, stability studies under various storage conditions are conducted to assess its shelf life and compatibility with different formulations. -5-hydroxyphenyl)-< stronm 5-methoxybenzoic acid stronm) represents a promising compound with significant potential in pharmaceutical applications. Its unique structural features contribute to its biological activity, making it a valuable candidate for further research in anti-inflammatory, antioxidant, and anticancer therapies. As our understanding of molecular mechanisms continues to evolve, compounds like this are expected to play an increasingly important role in developing novel treatments for various diseases.